Cas no 1004316-77-1 ((2S,5S)-1,6-Diphenyl-2,5-hexanediamine)

• Product Name: (2S,5S)-1,6-Diphenyl-2,5-hexanediamine
• CAS No: 1004316-77-1
• MF: C₁₈H₂₄N₂
• MW: 268.396564483643
• CID: 4558712
• Update Time: 2023-08-09

(2S,5S)-1,6-Diphenyl-2,5-hexanediamine Chemical and Physical Properties

Names and Identifiers

• (2S,5S)-1,6-Diphenyl-2,5-hexanediamine

• Inchi： 1S/C18H24N2/c19-17(13-15-7-3-1-4-8-15)11-12-18(20)14-16-9-5-2-6-10-16/h1-10,17-18H,11-14,19-20H2/t17-,18-/m0/s1
• InChI Key： CTVQBUFULGSGGL-ROUUACIJSA-N
• SMILES： N[C@H](CC1C=CC=CC=1)CC[C@@H](CC1C=CC=CC=1)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 216
• XLogP3: 3.2
• Topological Polar Surface Area: 52

Experimental Properties

• Density: 1.044±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.21 g/l) (25 º C),